Cas no 20605-40-7 (Benzothiohydrazide)

• Product Name: Benzothiohydrazide
• CAS No: 20605-40-7
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 241336
• PubChem ID: 3361911
• Update Time: 2025-04-23

Benzothiohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, hydrazide
• Benzenecarbothiohydrazide
• N-AMINOBENZENECARBOTHIOAMIDE
• AC1MO1DI
• AG-E-51181
• Benzoic acid, thio-, hydrazide
• Benzoicacid, thio-, hydrazide (7CI,8CI)
• CTK0J9930
• phenylthiohydrazide
• Thiobenzhydrazide
• Thiobenzohydrazide
• thiobenzoic acid hydrazide
• Thiobenzoic hydrazide
• thiobenzoylhydrazide
• Thiobenzoylhydrazin
• Thiobenzoylhydrazine
• Benzothiohydrazide
• Benzenecarbothioicacid,hydrazide
• EN300-134656
• Benzenecarbothioic acid, hydrazide
• SCHEMBL442250
• E84909
• CS-0108740
• MS-22860
• AKOS006332857
• DTXSID50391798
• SCHEMBL8259385
• benzenecarbothioic acid hydrazide
• 20605-40-7
• Benzenecarbothioic acid, hydrazide
• HY-129943
• Benzenecarbothiohydrazide #
• DA-61582
• AG-670/33305018
• STL582198

• Inchi： 1S/C7H8N2S/c8-9-7(10)6-4-2-1-3-5-6/h1-5H,8H2,(H,9,10)
• InChI Key： PNALOBAQBMAHBZ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)NN

Computed Properties

• Exact Mass: 152.04094
• Monoisotopic Mass: 152.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzothiohydrazide

Comprehensive Guide to Benzenecarbothioicacid, hydrazide (CAS No. 20605-40-7): Properties, Applications, and Market Insights

Benzenecarbothioicacid, hydrazide (CAS No. 20605-40-7) is a specialized organic compound with significant relevance in chemical synthesis and industrial applications. This thiohydrazide derivative is known for its unique molecular structure, which combines a benzene ring with a carbothioic acid hydrazide functional group. The compound's versatility makes it valuable in various fields, including pharmaceuticals, agrochemicals, and material science.

One of the most frequently asked questions about Benzenecarbothioicacid, hydrazide is regarding its chemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular formula is C₇H₈N₂S, and it has a molecular weight of 152.21 g/mol. The presence of both thioamide and hydrazide groups in its structure contributes to its reactivity, particularly in nucleophilic substitution reactions.

In recent years, the demand for Benzenecarbothioicacid, hydrazide has grown significantly due to its applications in pharmaceutical intermediates. Researchers have explored its potential as a building block for heterocyclic compounds, which are crucial in drug development. The compound's ability to form stable complexes with metal ions has also sparked interest in coordination chemistry applications, particularly in catalysis and material science.

The synthetic methodology for Benzenecarbothioicacid, hydrazide typically involves the reaction of benzoyl chloride with hydrazine hydrate in the presence of a sulfur source. This process yields the target compound with good purity and yield. Many researchers are currently investigating green chemistry approaches to synthesize this compound, aligning with the growing trend of sustainable chemical production.

From a market perspective, Benzenecarbothioicacid, hydrazide has seen steady growth in demand, particularly from the pharmaceutical sector in Asia and North America. The compound's price fluctuates based on raw material availability and production capacity. Recent market analyses suggest that the global market size for similar specialty chemicals is expected to grow at a CAGR of 5-7% over the next five years, with Benzenecarbothioicacid, hydrazide being part of this upward trend.

Quality control is paramount when working with Benzenecarbothioicacid, hydrazide. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and verify structural integrity. The compound typically has a purity specification of ≥98%, with strict limits on impurity profiles for pharmaceutical-grade material.

Storage and handling of Benzenecarbothioicacid, hydrazide require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and direct sunlight. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the powder form to prevent inhalation or contact with eyes and skin.

Recent scientific literature highlights several innovative applications of Benzenecarbothioicacid, hydrazide. In materials science, researchers have utilized its derivatives as corrosion inhibitors for metal surfaces. The compound's ability to form self-assembled monolayers has shown promise in surface modification technologies. Additionally, its biological activity has been explored in medicinal chemistry, particularly in the development of enzyme inhibitors.

For researchers considering Benzenecarbothioicacid, hydrazide for their projects, several alternative compounds with similar properties are available. These include various aromatic thiohydrazides and benzoyl hydrazine derivatives. The choice between these alternatives depends on specific application requirements, such as solubility, reactivity, or cost considerations.

The future outlook for Benzenecarbothioicacid, hydrazide appears promising, with ongoing research exploring its potential in advanced materials and biomedical applications. As synthetic methodologies become more efficient and sustainable, the compound's accessibility is expected to improve, potentially opening new avenues for commercial utilization. The growing interest in functionalized aromatic compounds across multiple industries suggests that Benzenecarbothioicacid, hydrazide will maintain its relevance in chemical research and industrial applications for years to come.